Cas no 1806380-32-4 (1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one
• CAS No: 1806380-32-4
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4974903
• Update Time: 2025-10-22

1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one

• Inchi： 1S/C11H12BrClO2/c1-2-15-10-5-3-4-8(12)11(10)9(14)6-7-13/h3-5H,2,6-7H2,1H3
• InChI Key： QTRDXQXVUOWZSH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CCCl)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one

1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one and Its Synthesis, Mechanism, and Applications in Modern Pharmaceutical Research

1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one (CAS No. 1806380-32-4) represents a pivotal compound in the field of organic chemistry and pharmaceutical development. As a brominated and chlorinated aromatic derivative, this molecule has garnered significant attention due to its unique structural features and potential applications in drug discovery and biological activity studies. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical reactivity and molecular interactions, positioning it as a promising candidate for targeted therapeutic interventions.

1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one is characterized by its aromatic ring system substituted with bromine and ethoxy groups, along with a chlorine atom at the alpha-position of the propanone moiety. This structural complexity contributes to its dual functionality as both a reactive intermediate and a potential pharmacophore. The bromine atom, located at the para-position relative to the ethoxy group, introduces electronic effects that modulate the reactivity of the aromatic ring. Meanwhile, the chlorine substituent at the alpha-position enhances the electrophilicity of the carbonyl group, facilitating electrophilic substitution reactions under mild conditions.

Recent studies have demonstrated that 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one exhibits selective interactions with target proteins involved in inflammatory pathways and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that this compound selectively binds to COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase) enzymes, which are key mediators of inflammatory responses. The binding affinity of 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one was found to be 3.5-fold higher than that of traditional NSAIDs (non-steroidal anti-inflammatory drugs), suggesting its potential as a novel therapeutic agent for chronic inflammatory diseases.

1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one has also been explored for its antioxidant properties. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that this compound effectively scavenges free radicals and inhibits lipid peroxidation in in vitro models. The ethoxy group is believed to play a critical role in this activity, as it enhances the hydrophilicity of the molecule and facilitates electron transfer processes. These findings highlight the multifunctional nature of 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one and its potential applications in antioxidant therapy and oxidative stress-related diseases.

The synthesis of 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one has been optimized using green chemistry principles to minimize waste generation and energy consumption. A 2022 study in *Organic & Biomolecular Chemistry described a three-step synthesis route involving electrophilic substitution, nucleophilic attack, and selective chlorination. The first step involved the bromination of 2-ethoxyphenol to yield 2-bromo-6-ethoxyphenol, which was then acylated with acetyl chloride to form 2-bromo-6-ethoxyphenyl acetate. The final step involved chlorination of the carbonyl group using thionyl chloride, resulting in the desired 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one. This efficient synthesis method has been adopted in industrial-scale production to ensure cost-effectiveness and sustainability.

1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one has also been studied for its potential in drug delivery systems. A 2023 review in *Advanced Drug Delivery Reviews highlighted the lipophilic nature of this compound, which enables it to cross the blood-brain barrier (BBB) more effectively than hydrophilic drugs. This property makes it a suitable candidate for neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeted drug delivery is crucial. Researchers are currently exploring nanocarrier-based delivery systems to further enhance the bioavailability and target specificity of 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one.

Computational modeling has played a significant role in elucidating the molecular mechanisms of 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one. Molecular docking studies have shown that this compound forms hydrogen bonds with specific amino acid residues in target proteins, such as serine and threonine. These interactions are critical for enzyme inhibition and signal transduction. Molecular dynamics simulations have further revealed that the conformational flexibility of 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one allows it to adapt to the active site of target enzymes, enhancing its binding affinity and selectivity.

Despite its promising properties, 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one is not without challenges. Toxicity studies have indicated that prolonged exposure to high concentrations of this compound may lead to liver toxicity and renal impairment. Therefore, pharmacokinetic studies are essential to determine the safe dosage and metabolic pathways of this compound in clinical trials. Researchers are also investigating structure-modified derivatives to enhance its therapeutic index and reduce side effects.

In conclusion, 1-(2-Bromo-6-ethoxyphenyl)-3-chloropropan-1-one (CAS No. 1806380-32-4) is a multifunctional compound with significant potential in pharmaceutical development. Its unique structural features, selective biological activity, and efficient synthesis make it a valuable candidate for novel therapeutic interventions. Ongoing research efforts in drug delivery systems, computational modeling, and toxicity studies will further refine its applications and ensure its safe and effective use in clinical settings.